Cas no 98477-08-8 (ethyl 1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylate
• CAS No: 98477-08-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 1990755
• Update Time: 2023-11-20

ethyl 1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(1,1-dimethylethyl)-5-methyl-, ethylester
• ethyl 1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylate
• 1-(1,1-dimethylethyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H18N2O2/c1-6-15-10(14)9-7-12-13(8(9)2)11(3,4)5/h7H,6H2,1-5H3
• InChI Key： IQQXXBQOAYYBRE-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(C)=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 210.137
• Monoisotopic Mass: 210.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives